Cas no 53939-29-0 (2,3,5-Trichloro-4-methylpyridine)

• Product Name: 2,3,5-Trichloro-4-methylpyridine
• CAS No: 53939-29-0
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• MDL: MFCD20529523
• CID: 1024565
• PubChem ID: 104652
• Update Time: 2025-10-29

2,3,5-Trichloro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloro-4-methylpyridine
• 2,3,5-Trichlor-4-methyl-pyridin
• 2,3,5-trichloro-4-methyl-pyridine
• AC1L2X8I
• AC1Q3L4J
• ACMC-209lb3
• ANW-31885
• AR-1L2686
• CTK8B1857
• Pyridine, 2,3,5-trichloro-4-methyl-
• CS-0210696
• DTXSID0074055
• AKOS015999631
• MFCD20529523
• EN300-7377873
• SCHEMBL16972785
• BS-28741
• A870610
• 53939-29-0
• SB53333

• MDL： MFCD20529523
• Inchi： 1S/C6H4Cl3N/c1-3-4(7)2-10-6(9)5(3)8/h2H,1H3
• InChI Key： QQRMKPWLEIQRSC-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1C)Cl)Cl

Computed Properties

• Exact Mass: 194.94112
• Monoisotopic Mass: 194.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 246.1°C at 760 mmHg
• Flash Point: 126.5°C
• Refractive Index: 1.564
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trichloro-4-methylpyridine

Professional Introduction to 2,3,5-Trichloro-4-methylpyridine (CAS No. 53939-29-0)

2,3,5-Trichloro-4-methylpyridine, identified by its CAS number 53939-29-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with three chlorine atoms and a methyl group at specific positions, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural uniqueness of 2,3,5-Trichloro-4-methylpyridine arises from its chlorinated pyridine ring, which enhances its reactivity and makes it a valuable building block in medicinal chemistry. The presence of multiple chlorine atoms increases the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in drug development. This characteristic has been exploited in the synthesis of numerous pharmacophores targeting different therapeutic areas.

In recent years, 2,3,5-Trichloro-4-methylpyridine has garnered attention for its role in developing novel antiviral and antibacterial agents. The compound’s ability to act as a precursor for more complex molecules has been leveraged in creating inhibitors that disrupt viral replication mechanisms. For instance, studies have shown that derivatives of this compound exhibit promising activity against RNA viruses by interfering with their polymerase enzymes. This research aligns with the global effort to discover new treatments for emerging viral threats.

The pharmaceutical industry has also explored 2,3,5-Trichloro-4-methylpyridine as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the chlorinated pyridine core, researchers have developed small molecules that selectively inhibit specific kinases, thereby reducing inflammation or halting tumor growth. These findings highlight the compound’s potential in oncology and immunology research.

Moreover, the agrochemical sector has utilized 2,3,5-Trichloro-4-methylpyridine in the development of advanced pesticides and herbicides. Its structural features contribute to the creation of compounds that effectively target pests while minimizing environmental impact. Recent advancements in green chemistry have prompted researchers to optimize synthetic routes for this compound to reduce waste and energy consumption, underscoring its importance in sustainable agricultural practices.

The chemical properties of 2,3,5-Trichloro-4-methylpyridine, particularly its stability under various reaction conditions and solubility in organic solvents, make it an ideal candidate for industrial applications. Its compatibility with a wide range of synthetic methodologies allows for diverse modifications, enabling chemists to tailor its properties for specific applications. This flexibility has been instrumental in accelerating drug discovery pipelines and improving manufacturing processes.

The safety profile of 2,3,5-Trichloro-4-methylpyridine is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on human health and the environment. These studies have demonstrated that when handled under appropriate conditions, the compound poses minimal risk. However, as with any chemical substance, proper safety protocols must be followed to ensure safe handling and disposal.

In conclusion, 2,3,5-Trichloro-4-methylpyridine (CAS No. 53939-29-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate in synthesizing bioactive molecules targeting various diseases. The ongoing research into its derivatives continues to uncover new possibilities for therapeutic interventions and sustainable industrial practices. As scientific understanding evolves, the potential uses for this compound are likely to expand further.